Cas no 953733-14-7 (1-(1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid)

• Product Name: 1-(1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid
• CAS No: 953733-14-7
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 2174322
• Update Time: 2025-04-21

1-(1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[d]thiazol-2-yl)piperidine-3-carboxylic acid
• 1-(1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid

• Inchi： 1S/C13H14N2O2S/c16-12(17)9-4-3-7-15(8-9)13-14-10-5-1-2-6-11(10)18-13/h1-2,5-6,9H,3-4,7-8H2,(H,16,17)
• InChI Key： ZGKSEYKEPXUKJZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1CCCC(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2